![molecular formula C19H20ClN3O3S2 B2753431 4-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide CAS No. 851808-32-7](/img/structure/B2753431.png)
4-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide
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Description
4-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H20ClN3O3S2 and its molecular weight is 437.96. The purity is usually 95%.
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Scientific Research Applications
DNA Binding and Anticancer Activity
Research on mixed-ligand copper(II)-sulfonamide complexes, including derivatives similar to the compound , demonstrates significant interactions with DNA, leading to DNA cleavage and showcasing genotoxicity and anticancer activities. These complexes exhibit a potential for inducing cell death primarily through apoptosis, with implications for cancer treatment strategies (González-Álvarez et al., 2013).
Enzyme Inhibition
Studies have shown that primary sulfonamides, including compounds structurally related to the target molecule, act as strong inhibitors against therapeutically relevant human carbonic anhydrases. This enzyme inhibition capability suggests their potential application in designing novel inhibitors for therapeutic uses (Sapegin et al., 2018).
Photosensitizers for Photodynamic Therapy
The synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has been explored for their high singlet oxygen quantum yield. Such compounds demonstrate significant potential as Type II photosensitizers for cancer treatment in photodynamic therapy, thanks to their efficient photodegradation quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Anthelmintic and Anti-inflammatory Activities
New imidazothiazole sulfides and sulfones have been synthesized and characterized for their anthelmintic and anti-inflammatory activities. These studies contribute to the search for novel compounds with potential therapeutic applications in treating parasitic infections and inflammation (Shetty, Khazi, & Ahn, 2010).
Polymers and Material Science
In material science, active p-aminobenzenesulfonic acid derivatives have been utilized in self-polycondensation reactions to synthesize poly(p-benzenesulfonamide), highlighting the role of sulfonamide derivatives in creating polymers with potential applications in various fields, including filtration and coating technologies (Saegusa et al., 1987).
properties
IUPAC Name |
4-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole-1-carbonyl]-N,N-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O3S2/c1-22(2)28(25,26)17-8-6-15(7-9-17)18(24)23-11-10-21-19(23)27-13-14-4-3-5-16(20)12-14/h3-9,12H,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHOZTKFQQDCQMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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